Cas no 13762-75-9 (Lithium metaphosphate)

• Product Name: Lithium metaphosphate
• CAS No: 13762-75-9
• MF: LiO₃P
• MW: 85.9129610061646
• MDL: MFCD00054001
• CID: 87135
• PubChem ID: 23667996
• Update Time: 2025-05-24

Lithium metaphosphate Chemical and Physical Properties

Names and Identifiers

• lithium metaphosphate
• Strontium metaphosphate
• EINECS 237-361-0
• LITHIUM PHOSPHATE (META)
• Lithium polymetaphosphate
• Lithiummetaphosphat
• LithoTab O3P
• METAPHOSPHORIC ACID,LITHIUM SALT
• metaphosphoricacid,lithiumsalt
• METAPHOSPHORIC ACID, LITHIUM SALT
• Li.O3P
• 8810AF
• LS60296
• DTXSID60160250
• 13762-75-9
• L0405
• lithium(1+) trioxidophosphate(1-)
• MRVHOJHOBHYHQL-UHFFFAOYSA-M
• Lithium metaphosphate

• MDL： MFCD00054001
• Inchi： 1S/Li.HO3P/c;1-4(2)3/h;(H,1,2,3)/q+1;/p-1
• InChI Key： MRVHOJHOBHYHQL-UHFFFAOYSA-M
• SMILES： P(=O)(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 85.97450
• Monoisotopic Mass: 85.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 49.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2

Experimental Properties

• Density: 2.46 g/mL at 25 °C(lit.)
• Melting Point: 656℃ [AES93]
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 91.34000
• LogP: 0.50480

Lithium metaphosphate Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal organides Alkali metal oxides

Additional information on Lithium metaphosphate

Lithium Metaphosphate: A Comprehensive Overview

Lithium metaphosphate, also known as lithium pyrophosphate, is a versatile compound with the CAS number 13762-75-9. This compound has garnered significant attention in various industries due to its unique chemical properties and wide-ranging applications. In this article, we will delve into the characteristics, synthesis methods, applications, and recent advancements related to lithium metaphosphate.

The chemical formula of lithium metaphosphate is Li4P2O7, which indicates its composition of lithium ions and pyrophosphate ions. This compound is a white crystalline solid with a high melting point, making it suitable for use in high-temperature applications. Recent studies have highlighted its exceptional thermal stability, which is crucial for its role in advanced materials and energy storage systems.

The synthesis of lithium metaphosphate typically involves the reaction of phosphoric acid with lithium hydroxide under controlled conditions. This process ensures the formation of a pure and stable product. Researchers have explored alternative methods to enhance the efficiency of this synthesis, including the use of microwave-assisted heating and sol-gel techniques. These innovations have not only improved the production yield but also reduced the environmental impact of manufacturing processes.

Lithium metaphosphate finds extensive application in the field of battery technology. It serves as a key component in lithium-ion batteries, particularly in the production of cathode materials. Its ability to stabilize lithium ions during charging and discharging cycles has been instrumental in improving battery performance and longevity. Recent advancements in nanotechnology have further enhanced the electrochemical properties of lithium metaphosphate, paving the way for next-generation energy storage solutions.

In addition to its role in batteries, lithium metaphosphate is also utilized as a flame retardant in polymer materials. Its effectiveness in inhibiting combustion makes it an invaluable additive in the production of fire-resistant plastics and composites. Studies have demonstrated that incorporating lithium metaphosphate into polymer matrices significantly improves their thermal stability and fire resistance without compromising mechanical properties.

The demand for lithium metaphosphate has surged due to its growing application in electronic devices, aerospace materials, and renewable energy systems. Market analysis indicates a steady increase in global production to meet the rising industrial requirements. Moreover, ongoing research into its compatibility with emerging materials like graphene and carbon nanotubes is expected to unlock new avenues for its utilization.

In conclusion, lithium metaphosphate stands as a pivotal compound in modern material science and energy technology. Its unique properties and diverse applications continue to drive innovation across various industries. As research progresses, we can anticipate even more groundbreaking uses for this remarkable compound.